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Compound of Interest

Compound Name: Tizanidine-d4

CAS No.: 1188331-19-2

Cat. No.: B562766

Get Quote

This technical guide provides a comprehensive overview of Tizanidine-d4, a deuterated

analog of Tizanidine, intended for researchers, scientists, and professionals in drug

development. This document compiles critical data from safety data sheets (SDS), details on its

mechanism of action, and relevant experimental protocols.

Safety Data Sheet (SDS) Summary for Tizanidine-d4
Tizanidine-d4 is the deuterated form of Tizanidine, an α2-adrenergic receptor agonist used as

a muscle relaxant.[1][2] The following sections summarize the key safety and handling

information.

1.1 Identification and Physical Properties
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Property Value Source(s)

Chemical Name

5-chloro-N-(4,5-dihydro-1H-

imidazol-2-yl-4,4,5,5-d4)-2,1,3-

benzothiadiazol-4-amine,

monohydrochloride

[3]

Synonyms

Tizanidine-d4 (hydrochloride),

5-Chloro-N-(4,5-dihydro-1H-

imidazol-2-yl-d4)-2,1,3-

benzothiadiazol-4-amine

[2][3]

CAS Number 1188263-51-5 [3]

Molecular Formula C₉H₄D₄ClN₅S • HCl [1]

Molecular Weight 294.2 g/mol [1]

Appearance A solid, fine crystalline powder [1][4]

Melting Point 275-279°C (decomposed) [5]

Solubility Soluble in Methanol and Water [1][4]

1.2 Hazard Identification and Precautionary Measures

Tizanidine-d4 is classified as hazardous. The following table outlines its GHS classifications

and corresponding precautionary statements.
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Hazard Class
GHS
Classification

Hazard
Statement

Precautionary
Statements
(Prevention &
Response)

Source(s)

Acute Toxicity

(Oral)
Category 4

H302: Harmful if

swallowed

P264: Wash

hands thoroughly

after handling.

P270: Do not

eat, drink or

smoke when

using this

product.

P301+P312: IF

SWALLOWED:

Call a POISON

CENTER or

doctor/physician

if you feel unwell.

P330: Rinse

mouth.

[3][6]

Acute Toxicity

(Inhalation)

Category 4 H332: Harmful if

inhaled

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.

P271: Use only

outdoors or in a

well-ventilated

area.

P304+P340: IF

INHALED:

Remove victim to

fresh air and

keep at rest in a

position

comfortable for

breathing. P312:

[3][6]
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Call a POISON

CENTER or

doctor/physician

if you feel unwell.

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation

P280: Wear

protective

gloves.

P302+P352: IF

ON SKIN: Wash

with plenty of

soap and water.

P332+P313: If

skin irritation

occurs: Get

medical

advice/attention.

P362+P364:

Take off

contaminated

clothing and

wash it before

reuse.

[3][6]

Serious Eye

Damage/Eye

Irritation

Category 2A H319: Causes

serious eye

irritation

P280: Wear eye

protection/face

protection.

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

P337+P313: If

eye irritation

persists: get

[3][6]
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medical

advice/attention.

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

H335: May

cause respiratory

irritation

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.

P271: Use only

outdoors or in a

well-ventilated

area.

P304+P340: IF

INHALED:

Remove victim to

fresh air and

keep at rest in a

position

comfortable for

breathing. P312:

Call a POISON

CENTER or

doctor/physician

if you feel unwell.

[3][6]

1.3 Handling, Storage, and First Aid

Handling: Avoid contact with skin and eyes and inhalation of dust.[4][7] Use in a well-

ventilated area and wear appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat.[7][8] Do not eat, drink, or smoke when handling.[4]

Storage: Store in a cool, dry, well-ventilated area in the original, tightly sealed container.[4]

Protect from physical damage and keep away from incompatible materials such as oxidizing

agents.[4]

First Aid:

In case of skin contact: Immediately wash with soap and water.[3]
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In case of eye contact: Rinse cautiously with water for several minutes.[3]

If inhaled: Move the person to fresh air.[6]

If swallowed: Call a poison control center or doctor immediately.[3]

1.4 Toxicological Data

The toxicological properties of Tizanidine-d4 have not been thoroughly investigated; however,

data for the parent compound, Tizanidine hydrochloride, is available.

Toxicity Data Value Species Source(s)

Oral LD50 414 mg/kg Rat [9]

Oral LD50 235 mg/kg Mouse [9]

Oral LD50 98 mg/kg Rabbit [9]

Subcutaneous LD50 282 mg/kg Rat [9]

Intravenous LD50 35 mg/kg Rat [9]

Intravenous LD50 48 mg/kg Mouse [9]

Mechanism of Action
Tizanidine is a centrally acting α2-adrenergic agonist.[10][11] Its primary mechanism involves

binding to α2-adrenergic receptors in the central nervous system, particularly in the spinal cord.

[10] This agonistic activity inhibits the release of excitatory amino acids, such as glutamate and

aspartate, from spinal interneurons.[12][13] The reduction in excitatory neurotransmitter release

leads to presynaptic inhibition of motor neurons, which in turn reduces muscle spasticity.[12]

Tizanidine has a more pronounced effect on polysynaptic pathways.[13]

Tizanidine-d4 α2-Adrenergic Receptor
(Spinal Interneurons)

Agonist Binding
Inhibition of

Excitatory Amino Acid
(e.g., Glutamate) Release

Activates Presynaptic Inhibition
of Motor Neurons

Leads to Reduction of
Muscle Spasticity

Results in
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Mechanism of action for Tizanidine.

Experimental Protocols
Tizanidine-d4 is primarily used as an internal standard for the quantification of Tizanidine in

biological samples by GC- or LC-MS.[1] Several analytical methods have been developed for

the determination of Tizanidine in bulk and pharmaceutical formulations.

3.1 High-Performance Thin-Layer Chromatography (HPTLC)

A stability-indicating HPTLC method has been developed for the analysis of Tizanidine

hydrochloride.[14]

Stationary Phase: TLC aluminum plates precoated with silica gel 60F-254.[14]

Mobile Phase: Toluene-acetone-ammonia (5:5:0.1, v/v/v).[14]

Detection: Densitometric analysis in absorbance mode at 315 nm.[14]

Results:

Rf value: 0.32 ± 0.01 for Tizanidine hydrochloride.[14]

Linearity Range: 300-1000 ng per spot.[14]

Correlation Coefficient (r²): 0.9922.[14]

Limit of Detection (LOD): 88 ng per spot.[14]

Limit of Quantitation (LOQ): 265 ng per spot.[14]

Stability: The drug was found to be susceptible to oxidation but stable under acidic and basic

conditions.[14]

3.2 UV-Visible Spectrophotometry

A simple spectrophotometric method has been developed for the determination of Tizanidine.
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Principle: Based on the formation of a binary complex between Tizanidine and eosin Y in an

aqueous buffered medium (pH 3.5).[15]

Procedure:

Prepare a standard stock solution of Tizanidine hydrochloride (100 µg/mL) in distilled

water.[16]

Transfer aliquots of the stock solution to a series of 10 mL volumetric flasks.

Add 1 mL of 4 × 10⁻³ M eosin Y solution and 2 mL of 0.4 M acetate buffer (pH 3.5).[15]

Dilute to the mark with distilled water.

Measure the absorbance at 545 nm against a reagent blank.[15]

Results:

Linearity Range: 0.5-8 µg/mL.[15]

Limit of Detection (LOD): 0.1 µg/mL.[15]

3.3 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A bioequivalence study of Tizanidine in human plasma utilized a validated LC-MS/MS method.

[17]

Internal Standard: Amlodipine besylate.[17]

Sample Preparation: Liquid-liquid extraction.[17]

Detection: Multiple reaction monitoring (MRM).[17]

Results:

Linear Calibration Curve: 50–3200 ppt with a correlation coefficient exceeding 0.99.[17]

Analytical Workflow
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The following diagram illustrates a general workflow for the quantitative analysis of Tizanidine

using an internal standard like Tizanidine-d4.

Start: Sample Collection
(e.g., Plasma, Formulation)

Spiking with Internal Standard
(Tizanidine-d4)

Sample Preparation
(e.g., Liquid-Liquid Extraction)

Instrumental Analysis
(e.g., LC-MS/MS)

Data Acquisition and Processing

Quantification using
Calibration Curve

Final Concentration
of Tizanidine
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General workflow for Tizanidine analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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